Cas no 1808723-01-4 (Cyclopentanecarboxylic acid, 2-(aminomethyl)-, hydrochloride (1:1), (1R,2S)-)

Cyclopentanecarboxylic acid, 2-(aminomethyl)-, hydrochloride (1:1), (1R,2S)- is a chiral cyclic amino acid derivative with a stereochemically defined structure. The compound features a cyclopentane backbone substituted with a carboxylic acid and an aminomethyl group, stabilized as a hydrochloride salt. Its rigid cyclic framework and functional groups make it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and bioactive molecules requiring precise stereocontrol. The (1R,2S) configuration ensures enantiomeric purity, critical for applications in asymmetric synthesis and drug development. The hydrochloride form enhances solubility and stability, facilitating handling and storage. This compound is suited for research and industrial use where high stereochemical fidelity is essential.

Cyclopentanecarboxylic acid, 2-(aminomethyl)-, hydrochloride (1:1), (1R,2S)- structure

1808723-01-4 structure

Product Name:Cyclopentanecarboxylic acid, 2-(aminomethyl)-, hydrochloride (1:1), (1R,2S)-

CAS No:1808723-01-4

MF:C₇H₁₄ClNO₂

MW:179.644561290741

MDL:MFCD28968371

CID:5152636

PubChem ID:119032122

Update Time:2025-05-23

Cyclopentanecarboxylic acid, 2-(aminomethyl)-, hydrochloride (1:1), (1R,2S)- Chemical and Physical Properties

Names and Identifiers

- Cyclopentanecarboxylic acid, 2-(aminomethyl)-, hydrochloride (1:1), (1R,2S)-
- MDL： MFCD28968371
- Inchi： 1S/C7H13NO2.ClH/c8-4-5-2-1-3-6(5)7(9)10;/h5-6H,1-4,8H2,(H,9,10);1H/t5-,6-;/m1./s1
- InChI Key： DVBIGQLMSHBUNO-KGZKBUQUSA-N
- SMILES： C([C@H]1CCC[C@H]1C(=O)O)N.Cl

Cyclopentanecarboxylic acid, 2-(aminomethyl)-, hydrochloride (1:1), (1R,2S)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-223128-1.0g	(1R,2S)-2-(aminomethyl)cyclopentane-1-carboxylic acid hydrochloride	1808723-01-4	95.0%	1.0g	$0.0	2025-02-19
Enamine	EN300-223128-1g	(1R,2S)-2-(aminomethyl)cyclopentane-1-carboxylic acid hydrochloride, cis	1808723-01-4	90%	1g	$0.0	2023-09-16

Cyclopentanecarboxylic acid, 2-(aminomethyl)-, hydrochloride (1:1), (1R,2S)- Related Literature

1. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
3. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
4. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
5. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere

Additional information on Cyclopentanecarboxylic acid, 2-(aminomethyl)-, hydrochloride (1:1), (1R,2S)-

Cyclopentanecarboxylic Acid, 2-(Aminomethyl)-, Hydrochloride (1:1), (1R,2S)-

The compound Cyclopentanecarboxylic Acid, 2-(Aminomethyl)-, Hydrochloride (1:1), (1R,2S)- with CAS No. 1808723-01-4 is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable research tool and potential drug candidate. Recent studies have highlighted its role in various biological systems, particularly in the modulation of cellular signaling pathways and enzyme activity.

Cyclopentanecarboxylic Acid serves as the core structure of this compound, with a carboxylic acid group attached to a cyclopentane ring. The aminomethyl substituent at the 2-position introduces additional functionality, enhancing its chemical reactivity and biological activity. The hydrochloride salt form ensures optimal solubility and stability for pharmacological applications.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound. Researchers have employed stereo-selective synthesis techniques, such as asymmetric catalysis and enantioselective reductions, to achieve the desired (1R,2S) configuration. These methods not only improve yield but also ensure high purity, which is critical for downstream applications in drug discovery.

The biological activity of Cyclopentanecarboxylic Acid, 2-(Aminomethyl)-, Hydrochloride (1:1), (1R,2S)- has been extensively studied in vitro and in vivo. It has demonstrated potent inhibitory effects on key enzymes involved in inflammatory pathways, making it a promising candidate for the treatment of chronic inflammatory diseases. Additionally, its ability to modulate ion channels has opened new avenues for research in neurodegenerative disorders.

One of the most exciting developments involves the use of this compound as a lead molecule in drug design. By leveraging computational chemistry tools such as molecular docking and dynamics simulations, scientists have identified novel analogs with improved pharmacokinetic profiles. These findings underscore the importance of stereochemistry in determining biological activity and highlight the potential for further optimization.

In terms of applications, this compound has found utility in both academic research and industrial settings. Its role as a building block in medicinal chemistry has facilitated the synthesis of complex molecules with diverse therapeutic potentials. Furthermore, its inclusion in high-throughput screening libraries has accelerated the discovery of new drug leads.

From a safety standpoint, recent toxicological studies have provided valuable insights into the compound's safety profile. Preclinical data indicate that it exhibits low toxicity at therapeutic doses, with no significant adverse effects on major organ systems. These findings enhance its suitability for clinical development.

In conclusion, Cyclopentanecarboxylic Acid, 2-(Aminomethyl)-, Hydrochloride (1:1), (1R,2S)- represents a cutting-edge molecule with multifaceted applications in modern chemistry and medicine. Its unique properties and promising biological activity position it as a key player in future therapeutic innovations.